Cas no 412944-46-8 (Methyl 4-bromo-3-methyl-5-nitrobenzoate)

• Product Name: Methyl 4-bromo-3-methyl-5-nitrobenzoate
• CAS No: 412944-46-8
• MF: C₉H₈BrNO₄
• MW: 274.068121910095
• CID: 2634461
• PubChem ID: 744214
• Update Time: 2025-04-21

Methyl 4-bromo-3-methyl-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 412944-46-8
• methyl 4-bromo-3-methyl-5-nitrobenzoate
• CBDivE_000135
• 4-Bromo-5-methyl-3-nitrobenzoic acid methyl ester
• DB-109383
• SCHEMBL4199372
• methyl4-bromo-3-methyl-5-nitrobenzoate
• AT34602
• SR-01000194980-1
• SR-01000194980
• SDGJHNRLPOEFDD-UHFFFAOYSA-N
• Methyl 4-bromo-3-methyl-5-nitrobenzoate

• Inchi： 1S/C9H8BrNO4/c1-5-3-6(9(12)15-2)4-7(8(5)10)11(13)14/h3-4H,1-2H3
• InChI Key： SDGJHNRLPOEFDD-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)OC)C=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 272.96367Da
• Monoisotopic Mass: 272.96367Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives